Cas no 1508221-68-8 (Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro-)

• Product Name: Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro-
• CAS No: 1508221-68-8
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5281990
• Update Time: 2025-07-15

Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro-

• Inchi： 1S/C10H14ClNO/c1-7(6-12)10(13)8-3-2-4-9(11)5-8/h2-5,7,10,13H,6,12H2,1H3
• InChI Key： JHZJRQJKXDHJEY-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(O)C(C)CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro-

Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro (CAS No. 1508221-68-8): A Comprehensive Overview

Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro, identified by its CAS number 1508221-68-8, is a specialized organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound belongs to the class of substituted benzenemethanols, characterized by its unique structural and functional properties that make it valuable in various chemical and biological processes.

The molecular structure of Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro consists of a benzene ring substituted with a hydroxymethyl group at the α-position, a chloro group at the 3-position, and an isobutylamino group at the 2-position. This arrangement imparts distinct reactivity and interaction capabilities, making it a versatile intermediate in organic synthesis. The presence of both electron-donating and electron-withdrawing groups on the benzene ring enhances its utility in various chemical transformations.

In recent years, Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro has garnered attention in the pharmaceutical industry due to its potential role as a precursor in the synthesis of active pharmaceutical ingredients (APIs). The compound's ability to undergo selective functionalization at multiple sites allows for the development of complex molecular architectures. This property is particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired pharmacological effects.

One of the most notable applications of Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro is in the synthesis of novel drug candidates. Researchers have leveraged its structural features to develop compounds with enhanced binding affinity and selectivity towards biological targets. For instance, studies have demonstrated its utility in creating inhibitors for enzymes involved in inflammatory pathways. These inhibitors show promise in preclinical models for treating conditions such as arthritis and other inflammatory disorders.

The compound's reactivity also makes it a valuable tool in synthetic organic chemistry. It can be used to construct complex heterocyclic frameworks through various coupling reactions, including Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination. These reactions are pivotal in generating diverse libraries of molecules for drug discovery and material science applications. The ability to introduce functional groups selectively allows chemists to fine-tune the properties of these molecules, optimizing their biological activity and pharmacokinetic profiles.

Recent advancements in computational chemistry have further highlighted the importance of Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have shown that the compound can effectively modulate protein-protein interactions and enzyme activity, opening new avenues for therapeutic intervention. The integration of experimental data with computational predictions has enhanced our understanding of how this compound functions at a molecular level.

The synthesis of Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Modern synthetic methodologies have improved the efficiency of these processes, making it more feasible to produce this compound on an industrial scale. Catalytic techniques have been particularly effective in reducing reaction times and minimizing byproduct formation. These innovations have not only improved the accessibility of the compound but also reduced costs associated with its production.

In addition to its pharmaceutical applications, Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro has potential uses in material science. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and functionality. Researchers are exploring its incorporation into advanced materials that exhibit properties such as self-healing capabilities and improved biocompatibility. These developments could lead to breakthroughs in fields ranging from aerospace engineering to biomedical devices.

The safety profile of Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro is another critical aspect that has been thoroughly investigated. Studies have assessed its toxicity, mutagenicity, and environmental impact to ensure that its use is safe and sustainable. Regulatory agencies have reviewed these findings to establish guidelines for handling and disposing of this compound responsibly. These efforts underscore the commitment to maintaining high standards of safety and environmental stewardship in chemical research and industrial applications.

The future prospects for Benzenemethanol, α-(2-amino-1-methylethyl)-3-chloro are promising, with ongoing research expanding its applications across multiple domains. Innovations in synthetic chemistry continue to unlock new possibilities for utilizing this compound effectively. As our understanding of its properties grows, so does its potential to contribute to scientific advancements and technological innovations.